Cas no 51553-06-1 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo-)
51553-06-1 structure
Product Name:Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo-
CAS No:51553-06-1
MF:C15H10Br6O2
MW:701.662700176239
CID:362016
PubChem ID:20058858
Update Time:2025-04-19
Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo-
- 1,3,5-tribromo-2-[3-(2,4,6-tribromophenoxy)propoxy]benzene
- 51553-06-1
- DTXSID30601988
- SCHEMBL9241719
- 1,1'-[Propane-1,3-diylbis(oxy)]bis(2,4,6-tribromobenzene)
-
- Inchi: 1S/C15H10Br6O2/c16-8-4-10(18)14(11(19)5-8)22-2-1-3-23-15-12(20)6-9(17)7-13(15)21/h4-7H,1-3H2
- InChI Key: GIVLEWNRVHHZGU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OCCCOC1C(=CC(=CC=1Br)Br)Br)Br)Br
Computed Properties
- Exact Mass: 695.5779
- Monoisotopic Mass: 695.57811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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